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Compound of Interest

Compound Name: Coh-000; coh 000
Cat. No.: B10783587
Get Quote

Executive Safety Summary (Immediate Action
Required)

COH-000 is a potent, covalent, irreversible inhibitor of the SUMO-activating enzyme
(SAE1/UBAZ2). Unlike reversible inhibitors, COH-000 forms a permanent covalent bond with the
Cys30 residue of the Uba2 subunit.

Critical Hazard Alert: Because COH-000 targets the SUMOylation pathway—a fundamental
mechanism regulating cell cycle, DNA repair, and apoptosis—it must be treated as a High-
Potency Active Pharmaceutical Ingredient (HPAPI) or Select Agent until specific toxicology data
proves otherwise. Its ability to induce apoptosis at low micromolar concentrations (

) implies significant cytotoxicity.

Emergency Response Card
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Parameter Specification
CAS Number 1534358-79-6
Molecular Weight 419.47 g/mol
Physical State Solid (Powder)

DMSO (
Solubility

35 mg/mL); Insoluble in water

] Cytotoxic; Irreversible Enzyme Inhibition;
Primary Hazard ) N
Potential Sensitizer

OEB 4 / BSL-2 (Recommended defaults for

potent novel inhibitors)

Containment Level

Personal Protective Equipment (PPE) Matrix

As a Senior Scientist, | emphasize that PPE is your last line of defense. Engineering controls
(fume hoods) are primary. However, given the DMSO solubility of COH-000, transdermal
uptake is a critical risk vector. DMSO acts as a permeation enhancer, carrying the dissolved
inhibitor directly into the bloodstream.

Required PPE Configuration[1]
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Body Area

PPE Requirement

Technical Rationale

Respiratory

P100 Respirator (if outside
containment) or N95 (minimum

inside hood).

Powder handling generates
micro-aerosols. Inhalation
allows direct systemic access,
bypassing first-pass

metabolism.

Hand Protection

Double Nitrile Gloves (0.11
mm min. thickness). Outer

glove: Long cuff.

Crucial: Change outer gloves
immediately upon DMSO
splash. Standard nitrile
degrades rapidly in DMSO,
compromising the barrier
against COH-000.

Chemical Safety Goggles

Face shields alone are

insufficient against upward

Ocular )
(ANSI z87.1). splashes or aerosols in
turbulent airflow.
Cotton coats absorb liquids,
Tyvek® Lab Coat (or ] ) ]
) ) holding the toxin against the
Dermal/Body chemically resistant apron)

with elastic cuffs.

skin. Tyvek repels particulates

and incidental splashes.

Engineering Controls (Mandatory)

o Solid Handling: Must be performed in a Class Il Biological Safety Cabinet (BSC) or a
Chemical Fume Hood with HEPA filtration.

 Static Control: Use an ionizing bar or anti-static gun when weighing. COH-000 powder is

often electrostatic, increasing dispersion risk.

Mechanistic Context & Visualization[1][2]

To understand the safety urgency, one must understand the mechanism. COH-000 does not

merely "slow down" the enzyme; it chemically modifies it.
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Mechanism of Action: Covalent Inhibition

The Small Ubiquitin-like Modifier (SUMO) pathway is essential for genomic stability. COH-000
attacks the E1 enzyme (SAE1/UBA2).

SUMO Precursor Therapeutic Outcome
Pathway
ATP SAE1/UBA2 Normal Activation E1-SUMO Downstream Cell Cycle Collapse _ FAos]GEEV
Covalent Binding (E1 Enzyme) BLOCKED 1 Thioester Intermediate Conjugation (E2/E3) Progression Cell Death

(Cys30)

COH-000
(Inhibitor)

Click to download full resolution via product page

Figure 1: Mechanism of Action.[1][2] COH-000 covalently binds to the Cys30 residue of the
SAE1/UBA2 complex, preventing the formation of the E1-SUMO thioester intermediate and
triggering apoptosis.

Operational Protocols
A. Solubilization (Stock Preparation)

COH-000 is hydrophobic. Improper solubilization leads to precipitation and inaccurate dosing.
o Calculate: Determine the volume of DMSO required for a 10 mM or 50 mM stock.

o Note: Do not exceed 50 mM to avoid precipitation upon freeze-thaw cycles.
e Solvent Selection: Use anhydrous DMSO (Grade

99.9%). Water content initiates hydrolysis or precipitation.

e Dissolution:
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o Add DMSO to the vial containing the powder (do not transfer powder unless necessary to
minimize aerosolization).

o Vortex for 30—60 seconds.

o Sonicate: If particulates remain, sonicate in a water bath at ambient temperature for 5
minutes.

e Aliquot: Immediately dispense into single-use aliquots (e.g., 20

L) to prevent repeated freeze-thaw degradation.

» Storage: Store at -80°C. Stable for 2 years.

B. In Vivo Administration (Mouse Models)

Reference Dose: 10 mg/kg via peritumoral or subcutaneous injection.

Formulation Strategy: Pure DMSO is toxic to animals. You must use a vehicle co-solvent
system.

e Step 1: Dissolve COH-000 in DMSO (Stock).

o Step 2: Dilute sequentially. A common stable formulation is:

[¢]

5% DMSO (containing COH-000)

40% PEG300 or PEG400

[e]

5% Tween 80

o

50% Saline or PBS

[¢]

e Warning: Add the aqueous phase (Saline) last. Adding water directly to the DMSO stock
often causes rapid precipitation.

C. Spill Cleanup & Disposal

Scenario: You drop a vial of 10 mM COH-000 in DMSO.
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e Evacuate & Alert: Clear the immediate area.
o PPE Upgrade: Don double nitrile gloves, safety goggles, and shoe covers.
o Absorb: Cover the spill with a chemically inert absorbent pad (e.g., polypropylene).

o Deactivate: Clean the surface with 10% Bleach (Sodium Hypochlorite) followed by 70%
Ethanol.

o Rationale: Bleach oxidizes residual organics; Ethanol removes the DMSO film.

e Disposal: Place all waste in a sealed Hazardous Chemical Waste container tagged
"Cytotoxic/Toxic." Do not flush down the drain.

Handling Decision Logic

Use this workflow to determine the necessary safety tier based on your experimental stage.
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Handling COH-000

Physical State?

Solid / Powder

Liquid / Solution
(DMSO/Media)

(Highest Risk)

y

Weighing/Transfer

Stock (>1 mM)
Treat as HPAPI

Working Sol. (<10 uM)

Standard BSL-2

Dilution Step

Must use Fume Hood
or BSC Class Il

:

Use Anti-Static Gun

Benchtop (with PPE)

Click to download full resolution via product page

Figure 2: Safety Decision Matrix. Handling pure powder or high-concentration stocks requires
containment (Hood/BSC). Diluted working solutions allow for more flexibility but still require
standard PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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